Cas no 2639451-67-3 (tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylate)

Tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate is a heterocyclic compound featuring a fused pyrrolopyrazine core with a tert-butyl ester moiety. This structure is valuable in medicinal chemistry and pharmaceutical research as a versatile intermediate for the synthesis of bioactive molecules. The tert-butyl ester group enhances stability and facilitates further functionalization under mild conditions, while the methyl-substituted pyrrolopyrazine scaffold offers potential for diverse derivatization. Its rigid bicyclic framework may contribute to improved binding affinity in drug design. The compound is typically used in exploratory synthesis for the development of novel therapeutic agents, particularly in CNS and oncology-related applications. Proper handling under inert conditions is recommended due to potential sensitivity to moisture and air.

tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylate structure

2639451-67-3 structure

Product Name:tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylate

CAS No:2639451-67-3

MF:C₁₃H₂₀N₂O₂

MW:236.310103416443

CID:5665733

PubChem ID:165897069

Update Time:2025-05-20

tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2639451-67-3
- tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate
- EN300-27731532
- tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylate
- Inchi： 1S/C13H20N2O2/c1-9-10-5-6-11(15(10)8-7-14-9)12(16)17-13(2,3)4/h5-6,9,14H,7-8H2,1-4H3
- InChI Key： KFEPNRDOBIGYFZ-UHFFFAOYSA-N
- SMILES： O(C(C1=CC=C2C(C)NCCN21)=O)C(C)(C)C

Computed Properties

Exact Mass: 236.152477885g/mol
Monoisotopic Mass: 236.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 43.3Å²

tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27731532-1g	tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate	2639451-67-3		1g	$857.0	2023-09-10
Enamine	EN300-27731532-5g	tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate	2639451-67-3		5g	$2485.0	2023-09-10
Enamine	EN300-27731532-10g	tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate	2639451-67-3		10g	$3683.0	2023-09-10
Enamine	EN300-27731532-0.05g	tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate	2639451-67-3	95.0%	0.05g	$719.0	2025-03-19
Enamine	EN300-27731532-0.1g	tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate	2639451-67-3	95.0%	0.1g	$755.0	2025-03-19
Enamine	EN300-27731532-0.25g	tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate	2639451-67-3	95.0%	0.25g	$789.0	2025-03-19
Enamine	EN300-27731532-0.5g	tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate	2639451-67-3	95.0%	0.5g	$823.0	2025-03-19
Enamine	EN300-27731532-1.0g	tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate	2639451-67-3	95.0%	1.0g	$857.0	2025-03-19
Enamine	EN300-27731532-2.5g	tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate	2639451-67-3	95.0%	2.5g	$1680.0	2025-03-19
Enamine	EN300-27731532-5.0g	tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate	2639451-67-3	95.0%	5.0g	$2485.0	2025-03-19

tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylate Related Literature

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Additional information on tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxylate

Exploring tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate (CAS No. 2639451-67-3): Properties, Applications, and Market Insights

tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate (CAS No. 2639451-67-3) is a specialized heterocyclic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyrazine family, a class of nitrogen-containing heterocycles known for their versatile applications in drug discovery and material science. The presence of both tert-butyl and methyl groups in its structure enhances its stability and reactivity, making it a valuable intermediate in organic synthesis.

The growing interest in tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate is driven by its potential as a building block for bioactive molecules. Researchers are particularly intrigued by its role in the development of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. Recent studies highlight its utility in designing small-molecule therapeutics, aligning with the current trend toward personalized medicine and precision drug development. The compound's carboxylate functionality further allows for easy derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate offers advantages such as high purity and scalable production. Its CAS No. 2639451-67-3 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's stability under standard laboratory conditions makes it a reliable choice for industrial and academic researchers alike. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient protocols—aligns with the global push for sustainable chemical practices.

The market for pyrrolopyrazine derivatives like tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate is expanding, driven by demand from the pharmaceutical and agrochemical sectors. Analysts project steady growth due to the compound's role in next-generation drug candidates and crop protection agents. Suppliers are increasingly focusing on custom synthesis and bulk manufacturing to meet the needs of global research hubs. As the industry shifts toward fragment-based drug design, this compound's modular structure positions it as a key player in innovative therapeutic pipelines.

In conclusion, tert-butyl 1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate (CAS No. 2639451-67-3) represents a promising chemical intermediate with broad applicability. Its structural features, synthetic versatility, and alignment with industry trends make it a valuable asset for researchers exploring heterocyclic chemistry and drug discovery. As scientific advancements continue, this compound is poised to play a pivotal role in addressing unmet medical and agricultural challenges.